![molecular formula C6H10O3 B1311246 Methyl tetrahydrofuran-3-carboxylate CAS No. 53662-85-4](/img/structure/B1311246.png)
Methyl tetrahydrofuran-3-carboxylate
Overview
Description
Methyl tetrahydrofuran-3-carboxylate is a compound that can be derived from various precursors and is of interest due to its potential applications in organic synthesis and pharmaceutical chemistry. It is related to 2-methyltetrahydrofuran (2-MeTHF), which is a biomass-derived solvent with broad application in organic chemistry, known for its low miscibility with water, high boiling point, and remarkable stability . Enantiopure 2-methyl-3-substituted tetrahydrofurans are key precursors for biologically active products, and their synthesis often involves multienzymatic stereoselective cascade processes .
Synthesis Analysis
The synthesis of methyl tetrahydrofuran-3-carboxylate and related compounds involves various methodologies. For instance, the synthesis of enantiopure 2-methyl-3-substituted tetrahydrofurans utilizes a multienzymatic cascade process, which includes the reduction of α-bromo-α,β-unsaturated ketones to give bromohydrins with high enantiomeric excess (ee) and diastereomeric excess (de) values . Another method involves the acid-catalyzed transformation of α-trifluoromethanesulfonates of γ- and δ-lactones into 2,5-disubstituted homochiral tetrahydrofurans, yielding excellent results .
Molecular Structure Analysis
The molecular structure of methyl tetrahydrofuran-3-carboxylate and its derivatives has been confirmed through various spectroscopic techniques, including infrared (IR), nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-resolution mass spectrometry (HRMS) . The absolute configuration of these compounds has been determined through a combination of experimental and computational studies, including specific rotation and circular dichroism .
Chemical Reactions Analysis
Methyl tetrahydrofuran-3-carboxylate can undergo various chemical transformations. For example, the synthesis of trans-3-aryl-4-carbethoxy-2,3-dihydro-2-fur-2'-oyl-5-methylfurans involves the reaction of fur-2-oylmethyltriphenylarsonium bromide with ethyl 2-acetyl-3-arylacrylate in tetrahydrofuran, resulting in compounds with high stereoselectivity . Additionally, the synthesis of the most odorous and pleasant stereoisomer of the roasted meat aroma, i.e., (2S,3R)-2-methyl-3-thioacetate tetrahydrofuran, has been reported, showcasing the versatility of these compounds in flavor chemistry .
Physical and Chemical Properties Analysis
The physical and chemical properties of 2-MeTHF, a related solvent, include low miscibility with water, a high boiling point, and remarkable stability, which make it appealing for applications in syntheses involving organometallics, organocatalysis, and biotransformations . These properties are crucial for the successful application of methyl tetrahydrofuran-3-carboxylate and its derivatives in various synthetic procedures.
Scientific Research Applications
Synthesis and Functionalization
Methyl tetrahydrofuran-3-carboxylate plays a significant role in the synthesis of functionalized furan derivatives. Brückner and Reissig (1985) demonstrated that a variety of methyl tetrahydrofuran-3-carboxylates can be obtained through a process involving deprotonation of cyclopropanes, addition of carbonyl compounds, and subsequent reductive or oxidative work-up (Brückner & Reissig, 1985).
Catalytic Reactions
The compound has been used in catalytic reactions to produce different tetrahydrofurans. In research by Wheatley et al. (1993), the acid-catalyzed transformation of α-trifluoromethanesulfonates of γ- and δ-lactones into 2,5-disubstituted homochiral tetrahydrofurans showed promising results, demonstrating the versatility of methyl tetrahydrofuran-3-carboxylate in chemical synthesis (Wheatley et al., 1993).
Organic Synthesis
It's also significant in the synthesis of various organic compounds. Huang, Reilly, and Buckle (2007) described how borane-tetrahydrofuran complex is used to activate carboxylic acids for the synthesis of amides and esters, highlighting its utility in organic synthesis (Huang, Reilly, & Buckle, 2007).
Multienzymatic Stereoselective Cascade Process
Methyl tetrahydrofuran-3-carboxylate finds applications in stereoselective synthesis as well. Brenna et al. (2017) exploited a multienzymatic stereoselective cascade process in the synthesis of 2-methyl-3-substituted tetrahydrofuran precursors, indicating its potential in the creation of biologically active products (Brenna et al., 2017).
Biomass-Derived Solvent Applications
Beyond synthesis, 2-Methyltetrahydrofuran, a derivative of methyl tetrahydrofuran-3-carboxylate, is used as a biomass-derived solvent in organic chemistry due to its environmental benefits and physical properties. Pace et al. (2012) highlighted its applications in syntheses involving organometallics, organocatalysis, and biotransformations, showcasing its wide-ranging utility in modern organic chemistry (Pace et al., 2012).
Mechanism of Action
Safety and Hazards
Future Directions
“Methyl tetrahydrofuran-3-carboxylate” and its derivatives are widely used as raw materials and intermediates in many chemical industries involving medicine, pesticides, dyes, etc . An efficient and clean method for the synthesis of “Methyl tetrahydrofuran-3-carboxylate” has been proposed, which includes the oxidative esterification of biomass-based furfural into methyl furoate and the selective hydrogenation of methyl furoate . This represents a promising direction for future research and development.
properties
IUPAC Name |
methyl oxolane-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O3/c1-8-6(7)5-2-3-9-4-5/h5H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUTNCRJHLZDGPO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCOC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90443306 | |
Record name | Methyl tetrahydrofuran-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90443306 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl tetrahydrofuran-3-carboxylate | |
CAS RN |
53662-85-4 | |
Record name | Methyl tetrahydrofuran-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90443306 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl oxolane-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the different synthetic routes to obtain methyl tetrahydrofuran-3-carboxylates?
A1: Two main synthetic routes are described in the provided research:
- Deprotonation and ring cleavage of cyclopropanes: This method, described in "Synthesis of functionalized furan derivatives by hydroxyalkylation of methyl 2-siloxycyclopropanecarboxylates" [], utilizes methyl 2-siloxycyclopropanecarboxylates as starting materials. Deprotonation of these cyclopropanes, followed by the addition of carbonyl compounds, leads to ring cleavage and ultimately yields methyl tetrahydrofuran-3-carboxylates (4) or their 5-oxo analogues (6) depending on the work-up conditions. []
- Reaction of γ-lactols with silylated nucleophiles: This diastereoselective approach, detailed in "Diastereoselective Syntheses of Highly Substituted Methyl Tetrahydrofuran-3-carboxylates by Reactions of γ-Lactols with Silylated Nucleophiles." [], involves reacting γ-lactols with silylated nucleophiles to generate highly substituted methyl tetrahydrofuran-3-carboxylates. []
Q2: What are the advantages of using the diastereoselective synthesis described in the second paper?
A2: The diastereoselective synthesis using γ-lactols and silylated nucleophiles [] offers several advantages:
- High Substitution: This method allows for the synthesis of highly substituted methyl tetrahydrofuran-3-carboxylates, increasing the structural diversity achievable. []
- Diastereoselectivity: The reaction proceeds with good diastereoselectivity, meaning one specific stereoisomer of the product is preferentially formed. This is crucial for applications where specific stereoisomers are required. []
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